[(2R,3S,4S,5R,6S)-3,4,5-Triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
[(2R,3S,4S,5R,6S)-3,4,5-Triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
Brand Name:
Vulcanchem
CAS No.:
61145-33-3
VCID:
VC0043557
InChI:
InChI=1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3
SMILES:
CC(=O)OCC1C(C(C(C(O1)SCC#N)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C16H21NO9S
Molecular Weight:
403.4 g/mol
[(2R,3S,4S,5R,6S)-3,4,5-Triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
CAS No.: 61145-33-3
Reference Standards
VCID: VC0043557
Molecular Formula: C16H21NO9S
Molecular Weight: 403.4 g/mol
![[(2R,3S,4S,5R,6S)-3,4,5-Triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate - 61145-33-3](/images/no_structure.jpg)
| CAS No. | 61145-33-3 |
|---|---|
| Product Name | [(2R,3S,4S,5R,6S)-3,4,5-Triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate |
| Molecular Formula | C16H21NO9S |
| Molecular Weight | 403.4 g/mol |
| IUPAC Name | [3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3 |
| Standard InChIKey | ZNQCXCWNORCJGV-CWVYHPPDSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)SCC#N)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)SCC#N)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)SCC#N)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | [(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thio]acetonitrile; |
| PubChem Compound | 3387168 |
| Last Modified | Nov 11 2021 |
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